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Compound of Interest

4-Bromo-2,2-dimethyl-3-
Compound Name:
pentanone

cat. No.: B2887267

Introduction

4-Bromo-2,2-dimethyl-3-pentanone, with the CAS number 32278-29-8, is a halogenated
derivative of pinacolone (2,2-dimethyl-3-pentanone). As an a-bromoketone, this compound is a
versatile intermediate in organic synthesis, valued by researchers and drug development
professionals for its unique reactivity.[1] The presence of a bromine atom adjacent to the
carbonyl group makes the a-carbon highly electrophilic and susceptible to nucleophilic attack,
enabling a wide range of chemical transformations.[2] The sterically hindered tert-butyl group
adjacent to the carbonyl imparts specific stereochemical constraints and influences the reaction
pathways this molecule can undertake. This guide provides a comprehensive overview of the
synthesis, spectroscopic characterization, reactivity, and safe handling of 4-Bromo-2,2-
dimethyl-3-pentanone.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Bromo-2,2-dimethyl-3-pentanone is
presented in the table below. These properties are essential for its handling, purification, and
use in chemical reactions.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2887267?utm_src=pdf-interest
https://www.benchchem.com/product/b2887267?utm_src=pdf-body
https://www.biosynth.com/p/HBA27829/32278-29-8-4-bromo-22-dimethyl-3-pentanone
https://www.fishersci.com/store/msds?partNumber=AC155815000&countryCode=US&language=en
https://www.benchchem.com/product/b2887267?utm_src=pdf-body
https://www.benchchem.com/product/b2887267?utm_src=pdf-body
https://www.benchchem.com/product/b2887267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2887267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 32278-29-8 [31[4]
Molecular Formula C7H13BrO [31[4]
Molecular Weight 193.08 g/mol [31[4]
Appearance Predicted: Liquid N/A
Boiling Point Predicted: 193.6 °C at 760 N/A
mmHg
Density Predicted: 1.2 g/cm3 N/A
LogP 2.385 [4]
Canonical SMILES CC(C(=0)C(C)(C)C)Br [4]

Synthesis of 4-Bromo-2,2-dimethyl-3-pentanone

The most common and direct method for the synthesis of a-bromoketones is the acid-catalyzed
bromination of the corresponding ketone.[5] In the case of 4-Bromo-2,2-dimethyl-3-
pentanone, the precursor is 2,2-dimethyl-3-pentanone (also known as pinacolone). The
reaction proceeds through an enol intermediate, which then reacts with molecular bromine.

Reaction Mechanism: Acid-Catalyzed Bromination

The acid catalyst protonates the carbonyl oxygen, increasing the acidity of the a-protons. A
weak base, such as the solvent or another molecule of the ketone, then removes an a-proton
to form the enol intermediate. The electron-rich double bond of the enol acts as a nucleophile,
attacking a molecule of bromine. Subsequent deprotonation of the carbonyl oxygen yields the
a-bromo ketone and hydrogen bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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